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Compound of Interest

Compound Name: Phosphorus tribromide

Cat. No.: B121465

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and handling procedures for phosphorus
tribromide (PBrs), a highly reactive and corrosive chemical commonly used in organic
synthesis. Adherence to these guidelines is critical to ensure the safety of laboratory personnel
and the integrity of research activities.

Chemical and Physical Properties

Phosphorus tribromide is a colorless to pale yellow fuming liquid with a sharp, penetrating
odor.[1][2] It is a dense liquid that reacts violently with water.[3][4][5] Understanding its physical
and chemical properties is fundamental to its safe handling.
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Property

Value

Molecular Formula

PBrs

Molar Mass 270.69 g/mol [6]

Appearance Colorless to pale yellow fuming liquid[1][2][6]
Odor Sharp, penetrating[1][2][5][6]

Boiling Point 173.2 °C (343.8 °F)[6]

Melting Point -41.5 °C (-42.7 °F)[6]

Density 2.852 g/cm3[6]

Solubility Reacts violently with water; soluble in acetone,

carbon disulfide.[2][4][5]

Vapor Pressure

10 mm Hg at 47.8 °C[2]

Hazard Identification and Classification

Phosphorus tribromide is classified as a hazardous substance due to its severe corrosive

and reactive properties.

¢ GHS Hazard Statements:

o H314: Causes severe skin burns and eye damage.[7][8][9]

o H335: May cause respiratory irritation.[7][8][9]
o EUHO014: Reacts violently with water.[7][9]
e Primary Hazards:

o Corrosive: Causes severe burns to skin, eyes, and the respiratory tract upon contact.[1][4]

[7]

o Water-Reactive: Reacts violently with water and moisture to produce toxic and corrosive
hydrogen bromide (HBr) gas and phosphorous acid.[1][4][5][6] This reaction is highly
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exothermic and can lead to a dangerous increase in temperature and pressure.

o Toxic: Inhalation of its fumes can severely irritate the nose, throat, and lungs, leading to
coughing, wheezing, and shortness of breath.[1]

Safe Handling and Storage Protocols

Strict adherence to proper handling and storage procedures is mandatory to minimize the risk
of exposure and accidents.

3.1. Engineering Controls

» All work with phosphorus tribromide must be conducted in a well-ventilated chemical fume
hood.[10][11]

o Where possible, use automated or enclosed systems for transferring the liquid from storage
containers to reaction vessels.[1]

e An emergency eyewash station and safety shower must be readily accessible in the
immediate work area.[1]

3.2. Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when handling phosphorus tribromide.
e Eye and Face Protection: Chemical safety goggles and a full-face shield are mandatory.[9]
» Skin Protection:
o Wear a chemical-resistant apron or a full chemical splash suit.[3][10]

o Gloves made of a suitable material (e.g., nitrile rubber) must be worn.[10] Always inspect
gloves for integrity before use.[9]

» Respiratory Protection:

o For routine operations within a fume hood, respiratory protection may not be required if
ventilation is adequate.
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o In situations with a potential for overexposure, a NIOSH-approved supplied-air respirator
with a full facepiece operated in a positive-pressure mode is necessary.[1]

3.3. Storage

o Store phosphorus tribromide in a cool, dry, well-ventilated area away from incompatible
materials.[1][2][9]

» Containers should be tightly closed and stored under an inert atmosphere, such as nitrogen,
to prevent contact with moist air.[1][9]

o Store away from water, steam, metals, and organic compounds.[1]

o Use explosion-proof electrical equipment and fittings in storage and handling areas.[1]

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

4.1. Spill and Leak Response

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[1]
» Ventilate: Ensure the area is well-ventilated.

o PPE: Don the appropriate full personal protective equipment, including respiratory protection.
[10]

o Containment: Contain the spill using an inert absorbent material such as dry sand, earth, or
vermiculite.[1][10] DO NOT USE WATER OR COMBUSTIBLE MATERIALS.

o Neutralization (for small spills): Once absorbed, the material can be slowly and cautiously
added to a large volume of cold water in a well-ventilated area, followed by neutralization
with a base like sodium carbonate or calcium carbonate.[10]

e Collection: Place the absorbed material into a suitable, labeled, and sealed container for
hazardous waste disposal.[1][10]
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» Decontamination: Decontaminate the spill area thoroughly.
4.2. Firefighting Measures
o Extinguishing Media: Use dry chemical or carbon dioxide (COz) extinguishers.[1][10]

o DO NOT USE WATER on the fire or on containers of phosphorus tribromide, as it will react
violently.[1][10]

e Hazards: Fires involving phosphorus tribromide will produce poisonous gases, including
hydrogen bromide and phosphorus oxide fumes.[1] Containers may explode when heated.[1]

» Protective Actions: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective clothing.[9][10] Use a water spray only to cool fire-exposed containers,
ensuring the water does not come into contact with the chemical.[1]

4.3. First Aid Measures

Immediate medical attention is required for any exposure to phosphorus tribromide.
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Exposure Route First Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 30 minutes, occasionally lifting
Eye Contact the upper and lower eyelids.[1] Seek immediate

medical attention. Do not use neutralizing

agents.[10]

Immediately remove all contaminated clothing.
) [1][10] Wash the affected area with large
Skin Contact ) )
amounts of soap and water.[1] Seek immediate

medical attention.[1]

Remove the victim to fresh air.[10][11] If

breathing has stopped, provide artificial

Inhalation o ) ) )
respiration.[1] Seek immediate medical
attention.[1]

Do NOT induce vomiting.[7][10] If the person is
) conscious, rinse their mouth with water and

Ingestion . . .
have them drink water.[3][7][10] Seek immediate
medical attention.[10]

Disposal

Phosphorus tribromide and any contaminated materials must be disposed of as hazardous
waste.[1] Follow all local, state, and federal regulations for hazardous waste disposal.
Neutralization of small quantities can be achieved by slowly adding the chemical to a solution
of sodium carbonate or calcium hydroxide.[5] This process should only be carried out by
trained personnel in a controlled environment.

Visualized Workflows

The following diagrams illustrate key safety and emergency workflows for handling
phosphorus tribromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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